Cas no 74525-85-2 (1-(2-Adamantyl)piperazine;dihydrochloride)

• Product Name: 1-(2-Adamantyl)piperazine;dihydrochloride
• CAS No: 74525-85-2
• MF: C₁₄H₂₆Cl₂N₂
• MW: 293.275641918182
• MDL: MFCD03444363
• CID: 4716676
• PubChem ID: 4599242
• Update Time: 2025-06-11

1-(2-Adamantyl)piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((1r,3r,5r,7r)-adamantan-2-yl)piperazine dihydrochloride
• 1-(ADAMANTAN-2-YL)PIPERAZINE DIHYDROCHLORIDE
• 1-(2-Adamantyl)piperazine;dihydrochloride
• EN300-228237
• AKOS005395613
• 1-[(1R,3R,5R,7R)-ADAMANTAN-2-YL]PIPERAZINE
• Oprea1_698385
• 74525-85-2
• 2-adamantylpiperazine
• SCHEMBL252749
• AKOS000307627
• 1-[(1r,3r,5R,7R)-tricyclo[3.3.1.1~3,7~]dec-2-yl]piperazine
• STK095305
• CS-0271895
• 57942-77-5
• 1-(adamantan-2-yl)piperazine
• 1-(2-adamantyl)piperazine
• LBXYGEXAYYPYSE-UHFFFAOYSA-N

• MDL： MFCD03444363
• Inchi： 1S/C14H24N2.2ClH/c1-3-16(4-2-15-1)14-12-6-10-5-11(8-12)9-13(14)7-10;;/h10-15H,1-9H2;2*1H
• InChI Key： BRARYBUDONWTDH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCNCC1)C1C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 220.193948774g/mol
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2-Adamantyl)piperazine;dihydrochloride

Recent Advances in the Study of 1-(2-Adamantyl)piperazine Dihydrochloride (CAS: 74525-85-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-Adamantyl)piperazine dihydrochloride (CAS: 74525-85-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(2-Adamantyl)piperazine dihydrochloride as a versatile scaffold in medicinal chemistry. Its adamantyl moiety confers high lipophilicity and metabolic stability, making it an attractive candidate for the design of central nervous system (CNS) targeting drugs. Researchers have explored its potential as a modulator of various neurotransmitter systems, including dopamine and serotonin receptors, which could have implications for treating neurological and psychiatric disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a sigma-1 receptor agonist. The study utilized advanced molecular docking simulations and in vitro assays to elucidate the binding mechanisms of 1-(2-Adamantyl)piperazine dihydrochloride with sigma-1 receptors, suggesting its potential application in neuroprotective therapies. The findings were particularly significant for conditions such as Alzheimer's disease and ischemic stroke.

Another notable development involves the compound's application in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(2-Adamantyl)piperazine dihydrochloride exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, offering a novel mechanism of action distinct from conventional antibiotics.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 1-(2-Adamantyl)piperazine dihydrochloride. A 2022 patent application disclosed an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is crucial for facilitating further pharmacological studies and potential commercialization of the compound.

Looking forward, researchers are investigating the compound's potential in targeted drug delivery systems. Preliminary studies suggest that the adamantyl group can facilitate nanoparticle conjugation, enabling more precise delivery of therapeutic agents to specific tissues or cells. This application could significantly enhance the efficacy and reduce the side effects of various treatments.

In conclusion, 1-(2-Adamantyl)piperazine dihydrochloride (CAS: 74525-85-2) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable subject for continued investigation. Future research directions may include further exploration of its neuroprotective properties, development of more potent antimicrobial derivatives, and optimization of its pharmacokinetic profile for clinical applications.